Cas no 16726-41-3 (propan-2-ylhydrazine hydrochloride)

• Product Name: propan-2-ylhydrazine hydrochloride
• CAS No: 16726-41-3
• MF: C₃H₁₁ClN₂
• MW: 110.585839509964
• MDL: MFCD01746887
• CID: 50514
• PubChem ID: 253661154
• Update Time: 2025-06-07

propan-2-ylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isopropylhydrazine hydrochloride
• 1-isopropylhydrazine hydrochlo
• isopropylhydrazine
• Isopropylhydrazine HCL
• Isopropylhydrazine monohydrochloride
• iso-Propylhydrazine hydrochloride
• propan-2-ylhydrazine,hydrochloride
• Einecs 240-784-3
• Prop-2-ylhydrazine hydrochloride
• ISOPROPYLHYDRAZINE DIHYDROCHLORIDE
• Propan-2-ylhydrazine dihydrochloride
• (1-Methylethyl)hydrazine Monohydrochloride
• Hydrazine, (1-methylethyl)-, monohydrochloride
• Hydrazine, (1-methylethyl)-, hydrochloride (1:1)
• Isopropylhydrazine Hydrochloride≥ 98%(Titration)
• 1-Isopropylhydrazine hydrochloride
• propan-2-ylhydrazine hydrochloride
• 1-isopropylhydrazinehydrochloride
• (propan-2-yl)hydrazine hydrochloride
• N-isopropylhydrazine hydrochloride
• Isopropylhydrazine, HCl
• isopropylhydrazine-hcl
• isopropyl hydrazine-HCl
• isopropylhydrazine HCl salt
• C3H10N2.
• AROTINOLOLHCL
• J-504829
• NS00053307
• 1-Isopropylhydrazine hydrochloride, AldrichCPR
• AKOS015847087
• Isopropylhydrazine xhydrochloride
• Hydrazine, (1-methylethyl)-, hydrochloride
• GS-3512
• isopropyl hydrazine hydrochloride
• SCHEMBL284066
• isopropylhydrazine hydrogen chloride
• AM20090002
• CS-W001100
• SY008422
• Isopropylhydrazinexhydrochloride
• F8889-3746
• 73941-11-4
• 16726-41-3
• ILULYDJFTJKQAP-UHFFFAOYSA-N
• I0964
• FT-0650988
• EN300-43363
• MFCD01746887
• propan-2-ylhydrazine;hydrochloride
• isopropylhydrazine hydrochloric acid salt
• DTXSID5066112
• ME9AXJ875J
• isopropyl-hydrazine hydrochloride
• (1-methylethyl)hydrazine hydrochloride
• DB-007589

• MDL： MFCD01746887
• Inchi： 1S/C3H10N2.ClH/c1-3(2)5-4;/h3,5H,4H2,1-2H3;1H
• InChI Key： ILULYDJFTJKQAP-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)C)N

Computed Properties

• Exact Mass: 110.06100
• Monoisotopic Mass: 110.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 18.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: No data available
• Density: 0.815
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 120.1°C at 760 mmHg
• Flash Point: 24.8℃
• Refractive Index: 1.42
• PSA: 38.05000
• LogP: 1.75130

propan-2-ylhydrazine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Inert atmosphere,2-8°C
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on propan-2-ylhydrazine hydrochloride

Propan-2-ylhydrazine Hydrochloride (CAS No. 16726-41-3): An Overview and Recent Advances

Propan-2-ylhydrazine hydrochloride (CAS No. 16726-41-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview delves into the chemical properties, synthesis methods, and recent advancements in the research and application of propan-2-ylhydrazine hydrochloride.

Chemical Properties: Propan-2-ylhydrazine hydrochloride is a white crystalline solid with a molecular formula of C₃H₉N₃Cl and a molecular weight of 114.58 g/mol. It is highly soluble in water and exhibits strong hygroscopic properties. The compound is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases.

Synthesis Methods: The synthesis of propan-2-ylhydrazine hydrochloride can be achieved through several routes. One common method involves the reaction of isopropylamine with hydrazine in the presence of hydrochloric acid. Another approach involves the reduction of isopropyl azide using a suitable reducing agent, followed by acidification to form the hydrochloride salt. These methods offer high yields and purity, making them suitable for large-scale production.

Pharmaceutical Applications: In the pharmaceutical industry, propan-2-ylhydrazine hydrochloride has gained attention for its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its use in the development of antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of propan-2-ylhydrazine hydrochloride exhibited potent antiviral activity against several strains of influenza virus.

Biochemical Research: The compound's unique structure and reactivity have also made it a valuable tool in biochemical research. Researchers have utilized propan-2-ylhydrazine hydrochloride to study enzyme inhibition and protein-protein interactions. A recent study in Biochemistry demonstrated that propan-2-ylhydrazine hydrochloride-based inhibitors effectively blocked the activity of key enzymes involved in metabolic pathways, providing insights into potential therapeutic targets.

Mechanistic Studies: Understanding the mechanism of action of propan-2-ylhydrazine hydrochloride-based compounds is crucial for optimizing their therapeutic potential. Recent mechanistic studies have revealed that these compounds can modulate cellular signaling pathways by interacting with specific receptors or enzymes. For example, a study published in Chemical Biology & Drug Design showed that certain derivatives of propan-2-ylhydrazine hydrochloride could selectively inhibit protein kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Safety Considerations: While propan-2-ylhydrazine hydrochloride offers numerous benefits, it is essential to handle it with care due to its hygroscopic nature and potential for decomposition at high temperatures. Proper storage conditions, such as maintaining a cool and dry environment, are recommended to ensure stability and safety. Additionally, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on propan-2-ylhydrazine hydrochloride continues to uncover new applications and improve our understanding of its properties and mechanisms. Future studies may focus on developing more efficient synthesis methods, exploring novel derivatives with enhanced biological activity, and investigating the compound's potential in emerging therapeutic areas such as gene therapy and immunotherapy.

In conclusion, propan-2-ylhydrazine hydrochloride (CAS No. 16726-41-3) is a multifaceted compound with significant implications in pharmaceuticals, biochemical research, and materials science. Its unique chemical properties and versatile applications make it an important subject of ongoing research and development.